Cas no 1018475-23-4 (1-(3-methyl-1,2,4-oxadiazol-5-yl)propylamine Hydrochloride)

• Product Name: 1-(3-methyl-1,2,4-oxadiazol-5-yl)propylamine Hydrochloride
• CAS No: 1018475-23-4
• MF: C₆H₁₂ClN₃O
• MW: 177.631979942322
• CID: 1004120
• PubChem ID: 50998509
• Update Time: 2025-04-20

1-(3-methyl-1,2,4-oxadiazol-5-yl)propylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride
• [1-(3-Methyl-1,2,4-oxadiazol-5-yl)propyl]amine hydrochloride
• 1-(3-methyl-1,2,4-oxadiazol-5-yl)-1-propanamine(SALTDATA: HCl)
• 1-(3-METHYL-1,2,4-OXADIAZOL-5-YL)-1-PROPANAMINE HYDROCHLORIDE
• 1-(3-Methyl-1,2,4-oxadiazol-5-yl)propylamine hydrochloride
• FT-0684164
• I05-1604
• MolPort-019-931-071
• 1-(3-methyl-1,2,4-oxadiazol-5-yl)-1-propanamine
• 1-(3-Methyl-1,2,4-oxadiazol-5-yl)propan-1-amine--hydrogen chloride (1/1)
• 1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-amine;hydrochloride
• MFCD16038571
• 1263093-92-0
• [1-(3-Methyl-1,2,4-oxadiazol-5-yl)propyl]amine HCl
• DTXSID50679285
• 1018475-23-4
• AKOS015894592
• 1-(3-methyl-1,2,4-oxadiazol-5-yl)propylamine Hydrochloride

• Inchi： 1S/C6H11N3O.ClH/c1-3-5(7)6-8-4(2)9-10-6;/h5H,3,7H2,1-2H3;1H
• InChI Key： ASKCEVOQIWJHJA-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(CC)N)=NC(C)=N1

Computed Properties

• Exact Mass: 177.0668897g/mol
• Monoisotopic Mass: 177.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

1-(3-methyl-1,2,4-oxadiazol-5-yl)propylamine Hydrochloride Security Information

• HazardClass：IRRITANT